Cas no 2943-42-2 (p-Tolyl p-toluenethiosulfonate)

p-Tolyl p-toluenethiosulfonate is an organosulfur compound characterized by its thiosulfonate functional group (–S(O)₂–S–). This reagent is primarily utilized in organic synthesis as a sulfenylating or sulfonylating agent, enabling the introduction of p-tolylthio or p-toluenesulfonyl groups into target molecules. Its stability and selective reactivity make it valuable for constructing sulfur-containing frameworks, including thioethers and sulfonamides. The compound’s well-defined structure ensures consistent performance in controlled transformations, particularly in pharmaceutical and materials science applications. Handling requires standard precautions for sulfur-based reagents, but its crystalline form facilitates precise measurement. Its utility in cross-coupling and functional group interconversion underscores its importance in synthetic chemistry.
p-Tolyl p-toluenethiosulfonate structure
2943-42-2 structure
Product Name:p-Tolyl p-toluenethiosulfonate
CAS No:2943-42-2
MF:C14H14O2S2
MW:278.389761447906
MDL:MFCD00092126
CID:260732
PubChem ID:354333312
Update Time:2025-10-29

p-Tolyl p-toluenethiosulfonate Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonothioicacid, 4-methyl-, S-(4-methylphenyl) ester
    • S-p-Tolyl p-Toluenesulfonothioate
    • S-p-Tolyl p-toluenethiolsulfonate
    • 4-methylphenyl-4-methyl-benzenethiosulfonate
    • p-TolSO2S-p-Tol
    • p-Toluenesulfonothioic acid S-p-tolyl ester
    • p-Toluenethiosulfonic acid S-p-tolyl ester
    • p-Tolyl p-toluenethiolsulfonate
    • p-Tolyl p-toluenethiosulfonate
    • S-p-tolyl 4-methylbenzenesulfonothioate
    • toluene-4-thiosulfonic acid S-p-tolyl ester
    • NSC 86030
    • S-(4-Methylphenyl) 4-methylbenzenesulfonothioate
    • Benzenesulfonothioic acid, 4-methyl-, S-(4-methylphenyl) ester
    • NSC86030
    • p-Tolylthio p-tolyl sulfone
    • p-Toluenesulfonic acid, thio-, S-p-tolyl ester
    • NCIOpen2_004951
    • p-Tolyl-p-toluenethiolsulfonate
    • T3173
    • S-(4-Methylphenyl) 4-methylbenzene-1-sulfonothioate
    • CS-0320538
    • SCHEMBL3917191
    • 2943-42-2
    • Benzenesulfonothioic acid, S-(4-methylphenyl) ester
    • NSC-86030
    • HSAROCRPZOYKGS-UHFFFAOYSA-N
    • 1-methyl-4-(4-methylphenyl)sulfonylsulfanylbenzene
    • CHEMBL120235
    • MFCD00092126
    • T72243
    • DTXSID90951951
    • AS-71356
    • 1-METHYL-4-[(4-METHYLBENZENESULFONYL)SULFANYL]BENZENE
    • Benzenethiosulfonic acid, 4-methyl-, S-(4-methylphenyl) ester
    • 1-methyl-4-(p-tolylsulfonylsulfanyl)benzene
    • AE-641/00404034
    • S-(4-Methylphenyl) 4-methylbenzenesulfonothioate #
    • p-Toluenesulfonic acid, S-p-tolyl ester
    • AKOS024338409
    • S-(p-tolyl) 4-methylbenzenesulfonothioate
    • S-(p-tolyl) p-toluenethiosulfonate
    • S-p-Tolyl4-methylbenzenesulfonothioate
    • MDL: MFCD00092126
    • Inchi: 1S/C14H14O2S2/c1-11-3-7-13(8-4-11)17-18(15,16)14-9-5-12(2)6-10-14/h3-10H,1-2H3
    • InChI Key: HSAROCRPZOYKGS-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)SC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 278.04400
  • Monoisotopic Mass: 278.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.8
  • XLogP3: 3.9

Experimental Properties

  • Density: 1.28
  • Melting Point: 72.0 to 76.0 deg-C
  • Boiling Point: 432.5±48.0 °C at 760 mmHg
  • Flash Point: 215.4±29.6 °C
  • Refractive Index: 1.637
  • PSA: 67.82000
  • LogP: 4.86520
  • λmax: 236(EtOH)(lit.)
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

p-Tolyl p-toluenethiosulfonate Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

p-Tolyl p-toluenethiosulfonate Pricemore >>

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p-Tolyl p-toluenethiosulfonate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine ;  overnight, rt
Reference
A mixed anhydride approach to the preparation of sulfinate esters and allylic sulfones: Trimethylacetic p-toluenesulfinic anhydride
Jacobsen, Eric; Chavda, Mihir K.; Zikpi, Kokou M.; Waggoner, Stephanie L.; Passini, Daniel J.; et al, Tetrahedron Letters, 2017, 58(31), 3073-3077

p-Tolyl p-toluenethiosulfonate Raw materials

p-Tolyl p-toluenethiosulfonate Preparation Products

p-Tolyl p-toluenethiosulfonate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2943-42-2)p-Tolyl p-toluenethiosulfonate
Order Number:A1030833
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 16:44
Price ($):448.0
Email:sales@amadischem.com

p-Tolyl p-toluenethiosulfonate Related Literature

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Amadis Chemical Company Limited
(CAS:2943-42-2)p-Tolyl p-toluenethiosulfonate
A1030833
Purity:99%
Quantity:5g
Price ($):448.0
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